Cas no 304445-49-6 (1-(4-bromo-3-fluorophenyl)ethan-1-one)

• Product Name: 1-(4-bromo-3-fluorophenyl)ethan-1-one
• CAS No: 304445-49-6
• MF: C₈H₆BrFO
• MW: 217.035045146942
• MDL: MFCD00466241
• CID: 304001
• PubChem ID: 22831914
• Update Time: 2025-05-20

1-(4-bromo-3-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 4'-Bromo-3'-fluoroacetophenone
• 1-(4-Bromo-3-fluorophenyl)ethanone
• 3-FLUORO-4-BROMO-ACETOPHENONE
• 4-Bromo-3-fluoroacetophenone
• 4-BROMO-3-FLUORO-ACETOPHENONE
• Ethanone,1-(4-bromo-3-fluorophenyl)-
• 1-(4-bromo-3-fluorophenyl)ethan-1-one

• MDL： MFCD00466241
• Inchi： 1S/C8H6BrFO/c1-5(11)6-2-3-7(9)8(10)4-6/h2-4H,1H3
• InChI Key： VCTWSAITPPCBHI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C)=O)=CC=1F

Computed Properties

• Exact Mass: 215.95900

Experimental Properties

• Density: 1.535
• Boiling Point: 263.3 ºC
• Flash Point: 113.0 ºC
• PSA: 17.07000
• LogP: 2.79080

Additional information on 1-(4-bromo-3-fluorophenyl)ethan-1-one

1-(4-Bromo-3-Fluorophenyl)Ethan-1-One: A Comprehensive Overview

1-(4-Bromo-3-Fluorophenyl)Ethan-1-One, also known by its CAS number CAS No. 304445-49-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of acetophenone, with a bromine atom at the para position and a fluorine atom at the meta position on the aromatic ring. The combination of these substituents imparts unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 1-(4-Bromo-3-Fluorophenyl)Ethan-1-One typically involves nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, the use of palladium catalysts in cross-coupling reactions has been widely reported in the literature, highlighting their role in constructing this compound with high yields and purity.

One of the most promising applications of 1-(4-Bromo-3-Fluorophenyl)Ethan-1-One lies in its potential as a building block for drug discovery. The bromine and fluorine substituents are known to enhance the bioavailability and pharmacokinetic properties of molecules. Recent studies have demonstrated its utility in designing inhibitors for kinases and other enzymes implicated in cancer and neurodegenerative diseases. For example, researchers have successfully incorporated this compound into lead molecules that exhibit potent anti-proliferative activity against various cancer cell lines.

In addition to its role in drug discovery, 1-(4-Bromo-3-Fluorophenyl)Ethan-1-One has found applications in materials science. Its ability to form stable coordination complexes with transition metals has been exploited in the development of new catalysts for organic transformations. For instance, palladium complexes derived from this compound have shown exceptional catalytic activity in Heck reactions, offering a greener alternative to traditional methods.

The environmental impact of CAS No. 304445-49-6 has also been a topic of recent research. Studies focusing on its biodegradation pathways and toxicity profiles have provided valuable insights into its safe handling and disposal. Regulatory agencies have emphasized the importance of adhering to proper safety protocols when working with this compound to minimize risks associated with occupational exposure.

In conclusion, 1-(4-Bromo-3-Fluorophenyl)Ethan-1-One stands as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique chemical properties, coupled with advancements in synthetic methodologies and application-oriented research, ensure that it will remain a focal point for future investigations. As ongoing studies continue to unravel its potential, this compound is poised to make significant contributions to both academic research and industrial applications.